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Compound of Interest

Compound Name: Afizagabar

Cat. No.: B605213 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Afizagabar (also known as S44819) is a first-in-class competitive and selective antagonist of

the α5 subunit-containing γ-aminobutyric acid type A (GABA-A) receptors (α5-GABAARs).[1][2]

[3] These receptors are predominantly expressed in the hippocampus and are involved in

mediating tonic inhibition, which plays a crucial role in cognitive processes. By selectively

inhibiting α5-GABAARs, Afizagabar enhances hippocampal synaptic plasticity and exhibits

pro-cognitive effects.[1][2] These properties make Afizagabar a valuable tool for research in

areas such as cognitive neuroscience, neurodegenerative diseases, and psychiatry.

This document provides detailed application notes and protocols for the preparation and use of

Afizagabar stock solutions in a research setting.

Data Presentation
Chemical and Physical Properties of Afizagabar

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b605213?utm_src=pdf-interest
https://www.benchchem.com/product/b605213?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5291724/
https://www.medchemexpress.com/afizagabar.html
https://www.glpbio.com/afizagabar.html
https://www.benchchem.com/product/b605213?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5291724/
https://www.medchemexpress.com/afizagabar.html
https://www.benchchem.com/product/b605213?utm_src=pdf-body
https://www.benchchem.com/product/b605213?utm_src=pdf-body
https://www.benchchem.com/product/b605213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₉H₁₂FN₃O₂S

Molecular Weight 365.38 g/mol

CAS Number 1398496-82-6

Appearance Light yellow to yellow solid

Purity ≥98%

Solubility and Storage of Afizagabar

Parameter Details Reference

Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO 6.25 mg/mL (17.11 mM)

Preparation Note

Ultrasonication is

recommended to aid

dissolution. Use freshly

opened, anhydrous DMSO as

the compound is hygroscopic.

Storage of Powder
-20°C for up to 3 years; 4°C for

up to 2 years

Storage of Stock Solution

Aliquot and store at -80°C for

up to 6 months or at -20°C for

up to 1 month to avoid

repeated freeze-thaw cycles.
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Parameter Value Target Receptor Reference

IC₅₀ 585 nM α5β2γ2

Ki 66 nM α5β3γ2

Kb 221 nM α5-GABAAR

Experimental Protocols
1. Preparation of Afizagabar Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of Afizagabar in DMSO.

Materials:

Afizagabar powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass of Afizagabar:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 365.38 g/mol x 1000 mg/g = 3.65 mg

Weighing:
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Carefully weigh out 3.65 mg of Afizagabar powder and place it into a sterile

microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Afizagabar
powder.

Vortex the tube for 30-60 seconds to initiate dissolution.

Place the tube in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

Visually inspect the solution to confirm that no solid particles remain.

Storage:

Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50 µL) in sterile, light-

protected microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month). Avoid repeated freeze-thaw cycles.

Stock Solution Preparation Table (for different concentrations and volumes)

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.365 mg 1.827 mg 3.654 mg

5 mM 1.827 mg 9.135 mg 18.27 mg

10 mM 3.654 mg 18.27 mg 36.54 mg

2. Application Protocol: In Vitro Neuronal Viability Assay (MTT Assay)

This protocol provides a general guideline for assessing the effect of Afizagabar on the viability

of cultured neurons using an MTT assay.

Materials:
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Cultured neuronal cells (e.g., primary hippocampal neurons or a suitable neuronal cell line)

96-well cell culture plates

Afizagabar stock solution (10 mM in DMSO)

Complete cell culture medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Phosphate-buffered saline (PBS)

Microplate reader

Procedure:

Cell Seeding:

Seed neuronal cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete culture medium.

Incubate the plate at 37°C in a humidified 5% CO₂ incubator until the cells are well-

adhered and have reached the desired confluency.

Preparation of Working Solutions:

Prepare serial dilutions of Afizagabar from the 10 mM stock solution in complete culture

medium to achieve the desired final concentrations. It is recommended to test a range of

concentrations based on the IC₅₀ and Ki values (e.g., 10 nM, 100 nM, 1 µM, 10 µM, 100

µM).

Ensure the final DMSO concentration in all wells (including controls) is consistent and non-

toxic to the cells (typically ≤ 0.5%).

Cell Treatment:
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Carefully remove the medium from the wells and replace it with 100 µL of the medium

containing the different concentrations of Afizagabar.

Include vehicle control wells (medium with the same final concentration of DMSO as the

treated wells) and untreated control wells.

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Assay:

After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into

formazan crystals.

Carefully remove the medium and add 100 µL of solubilization solution to each well to

dissolve the formazan crystals.

Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance of each well at a wavelength of 570 nm using a microplate

reader. A reference wavelength of 630 nm can be used to reduce background noise.

Cell viability is expressed as a percentage of the vehicle-treated control.

Mandatory Visualizations
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Caption: Signaling pathway of Afizagabar in the hippocampus.
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Caption: Experimental workflow for using Afizagabar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

